(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione

• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (5E)-5-[(3-hydroxy-4-methoxyphenyl)methylidene]-3-[(3-methylphenyl)methyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C19H18N2O4/c1-12-4-3-5-14(8-12)11-21-18(23)15(20-19(21)24)9-13-6-7-17(25-2)16(22)10-13/h3-10,22H,11H2,1-2H3,(H,20,24)/b15-9+
• InChI Key: XQPGIVSIZAIYEA-OQLLNIDSSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=CC(=C(C=C3)OC)O)/NC2=O
• SMILES: CC1=CC(=CC=C1)CN2C(=O)C(=CC3=CC(=C(C=C3)OC)O)NC2=O

Description

(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione, also known as HMBID, is a synthetic compound that has shown promising results in scientific research as a potential therapeutic agent.

Mechanism of Action

(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione exerts its therapeutic effects through various mechanisms of action. It has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, such as matrix metalloproteinases and topoisomerases. In addition, (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has been shown to reduce oxidative stress and inflammation in the brain by increasing the activity of antioxidant enzymes and reducing the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce tumor growth and induce apoptosis in cancer cells. In addition, (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has been shown to reduce oxidative stress and inflammation in the brain, leading to improved cognitive function and neuroprotection. It has also been shown to have anti-inflammatory effects in various animal models.

Advantages and Limitations for Lab Experiments

(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has several advantages for lab experiments, including its synthetic accessibility and low toxicity. However, its low solubility in water can pose a challenge for certain experiments. In addition, further studies are needed to determine the optimal dosage and administration route for (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione in various therapeutic applications.

Future Directions

There are several future directions for (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione research. One area of interest is the potential use of (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione in combination with other therapeutic agents for cancer treatment. In addition, further studies are needed to determine the optimal dosage and administration route for (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione in neuroprotection and anti-inflammatory applications. Finally, the development of more efficient synthesis methods for (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione could lead to increased availability for research and potential therapeutic use.
Conclusion:
In conclusion, (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione is a synthetic compound that has shown promising results in scientific research as a potential therapeutic agent. Its potential applications include cancer treatment, neuroprotection, and anti-inflammatory activity. Further studies are needed to determine the optimal dosage and administration route for (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione in various therapeutic applications.

Synthesis Methods

(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione can be synthesized through a multistep process involving the condensation of 3-hydroxy-4-methoxybenzaldehyde and 3-methylbenzylamine, followed by cyclization with maleic anhydride. The final product is obtained through a purification process involving recrystallization.

Scientific Research Applications

(5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has been studied for its potential therapeutic effects in various areas of research, including cancer treatment, neuroprotection, and anti-inflammatory activity. Studies have shown that (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In addition, (5E)-5-(3-hydroxy-4-methoxybenzylidene)-3-(3-methylbenzyl)imidazolidine-2,4-dione has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It has also been studied for its anti-inflammatory activity in various animal models.